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Get Quote

Acalisib is characterized as a poorly water-soluble compound [1]. Dimethyl sulfoxide (DMSO) is the

recommended solvent for creating concentrated stock solutions for in vitro studies [2] [3] [1].

The table below summarizes the key solubility data from different suppliers:

Source Solubility in DMSO Molecular Weight (g/mol)

Selleckchem [2] 80 mg/mL (199.3 mM) 401.40

MedChemExpress (MCE) [3] 125 mg/mL (311.41 mM) 401.40

ApexBio [1] ≥ 19.2 mg/mL 401.40

The following protocol is adapted from supplier recommendations and general best practices for handling

DMSO-soluble compounds [2] [3].

Materials

Acalisib powder (e.g., HY-12644 from MedChemExpress [3])

Anhydrous DMSO (e.g., CAS 67-68-5 [4])
Analytical balance
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Sterile glass vial or microcentrifuge tubes
Micropipettes and tips
Ultrasonic water bath (optional, to aid dissolution)

Personal protective equipment (lab coat, gloves, safety glasses)

Step-by-Step Procedure

Calculation: Calculate the mass of Acalisib needed for your desired stock concentration and
volume. For example, to prepare 1 mL of a 50 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol)
Mass = 50 mM × 0.001 L × 401.40 mg/mmol = 20.07 mg

Weighing: Tare an empty vial and accurately weigh out the calculated mass of Acalisib powder.
Dissolution: Add the appropriate volume of anhydrous DMSO directly to the vial containing the

powder. For a 50 mM stock, this would be 1 mL of DMSO per 20.07 mg of powder.
Mixing: Cap the vial tightly and vortex vigorously until the solution appears clear. If any undissolved

particles remain, briefly place the vial in an ultrasonic water bath for 1-2 minutes to aid dissolution.
Aliquoting and Storage: Immediately aliquot the master stock solution into smaller, single-use vials

to minimize freeze-thaw cycles and prevent absorption of moisture.
Short-term: Store at -20°C for up to one month, protected from light [3].

Long-term: Store at -80°C for up to six months, protected from light [3].

The workflow below summarizes the key steps for preparing the Acalisib stock solution.
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Start Protocol

Calculate required mass
and volume

Weigh Acalisib powder
accurately

Add anhydrous DMSO
to the powder

Vortex and/or sonicate
until solution is clear

Aliquot into single-use vials

Store at -20°C or -80°C
Protect from light

Click to download full resolution via product page

Critical Considerations for Experimental Use

DMSO Concentration in Cell Cultures: When adding the stock solution to cell culture media, the
final DMSO concentration should typically be kept below 0.5% (v/v), and ideally at 0.3125% or lower,
to minimize solvent cytotoxicity, which can vary by cell line [5].
Moisture Control: DMSO is hygroscopic (absorbs water from the air). Use fresh, anhydrous DMSO

and ensure containers are tightly sealed. Moisture absorption can cause precipitation of the
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compound and reduce the effective concentration [2] [3].

Stability: Always use sterile DMSO and practice aseptic technique when preparing stock solutions
intended for cell culture work to prevent microbial contamination.

Mechanism of Action & Background

Acalisib (GS-9820, CAL-120) is a potent and highly selective oral inhibitor of the phosphoinositide 3-kinase

delta (PI3Kδ) isoform [2] [3]. Its selectivity profile is summarized below:

Target Protein IC₅₀ (nM) Selectivity vs. PI3Kδ

PI3Kδ (p110δ) 12.7 - 14 [2] [3] -

PI3Kγ (p110γ) 1,389 [3] ~109-fold

PI3Kβ (p110β) 3,377 [3] ~266-fold

PI3Kα (p110α) 5,441 [3] ~428-fold

mTOR, DNA-PK >10,000 [2] [3] >700-fold

This mechanism is particularly relevant in hematologic malignancies, as PI3Kδ is highly expressed in cells

of hematopoietic origin and plays a key role in B-cell activation, proliferation, and survival [2] [1]. Acalisib

has been investigated in a Phase 1 clinical trial for lymphoid malignancies (NCT01705847) [2].

Important Disclaimer

This information is intended for research purposes only and not for diagnostic or therapeutic use [1]. All

handling of chemical compounds should be performed by trained personnel in accordance with relevant

laboratory safety guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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